Cas no 2580181-63-9 (1-(Bromomethyl)-3-cyclobutylidenecyclobutane)

• Product Name: 1-(Bromomethyl)-3-cyclobutylidenecyclobutane
• CAS No: 2580181-63-9
• MF: C₉H₁₃Br
• MW: 201.103522062302
• CID: 6191958
• PubChem ID: 155858985
• Update Time: 2025-10-29

1-(Bromomethyl)-3-cyclobutylidenecyclobutane Chemical and Physical Properties

Names and Identifiers

• EN300-7472639
• 1-(Bromomethyl)-3-cyclobutylidenecyclobutane
• 2580181-63-9

• Inchi： 1S/C9H13Br/c10-6-7-4-9(5-7)8-2-1-3-8/h7H,1-6H2
• InChI Key： RBRSWXLHOXNIQU-UHFFFAOYSA-N
• SMILES： BrCC1C/C(=C2\CCC\2)/C1

Computed Properties

• Exact Mass: 200.02006g/mol
• Monoisotopic Mass: 200.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Bromomethyl)-3-cyclobutylidenecyclobutane

Chemical Profile of 1-(Bromomethyl)-3-cyclobutylidenecyclobutane (CAS No. 2580181-63-9)

1-(Bromomethyl)-3-cyclobutylidenecyclobutane, identified by the Chemical Abstracts Service registry number 2580181-63-9, is a specialized organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of cycloalkylidenes, characterized by its unique structural framework featuring a cyclobutane core substituted with a bromomethyl group and an idene moiety. The presence of these functional groups makes it a versatile intermediate for the development of more complex molecular architectures.

The structural motif of 1-(Bromomethyl)-3-cyclobutylidenecyclobutane includes a bromomethyl substituent at the C1 position, which is highly reactive and serves as a nucleophilic center for various coupling reactions. This reactivity is complemented by the cyclobutylidene group at the C3 position, which imparts rigidity and specific steric interactions to the molecule. Such structural features are particularly valuable in medicinal chemistry, where precise control over molecular shape and reactivity is essential for designing bioactive compounds.

In recent years, there has been a growing interest in cycloalkylidenes as pharmacophores due to their ability to modulate biological targets effectively. The cyclobutylidene moiety, in particular, has been explored for its potential in enhancing binding affinity and selectivity in drug candidates. Studies have demonstrated that the rigid cyclic structure can stabilize specific conformational states of proteins, thereby facilitating targeted interactions. For instance, derivatives of cycloalkylidenes have been investigated for their role in inhibiting enzyme activity and modulating receptor binding.

The bromomethyl group in 1-(Bromomethyl)-3-cyclobutylidenecyclobutane provides an additional layer of reactivity that allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl or heteroaryl systems, which are prevalent in many FDA-approved drugs. The ability to introduce aryl or heteroaryl groups at specific positions within the molecule opens up numerous possibilities for generating novel scaffolds with therapeutic potential.

Recent advancements in computational chemistry have also highlighted the significance of 1-(Bromomethyl)-3-cyclobutylidenecyclobutane as a building block for drug discovery. Molecular modeling studies suggest that the compound can adopt multiple conformations, depending on the environment it is exposed to. This conformational flexibility is advantageous for designing molecules that can interact with biological targets in a dynamic manner. Additionally, computational predictions have identified potential binding pockets where modifications of this compound could enhance its pharmacological activity.

In the realm of medicinal chemistry, 1-(Bromomethyl)-3-cyclobutylidenecyclobutane has been employed in the synthesis of analogs targeting various diseases. For example, researchers have utilized this intermediate to develop inhibitors of kinases and other enzymes implicated in cancer progression. The bromomethyl group allows for facile introduction of polar functional groups that can improve solubility and bioavailability, while the cyclobutylidene moiety contributes to metabolic stability and resistance to degradation.

The synthesis of 1-(Bromomethyl)-3-cyclobutylidenecyclobutane itself presents an interesting challenge due to its strained cyclic structure. Traditional methods often involve multi-step sequences starting from commercially available precursors such as cyclohexanone or cyclobutanone derivatives. Recent innovations in synthetic methodologies have enabled more efficient routes to this compound, including catalytic processes that minimize byproduct formation and improve yield.

The chemical properties of 1-(Bromomethyl)-3-cyclobutylidenecyclobutane make it a valuable asset in both academic research and industrial applications. Its reactivity profile allows chemists to explore diverse chemical space rapidly, accelerating the discovery pipeline for new therapeutics. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in addressing complex diseases.

Future directions in research may focus on exploring derivatives of 1-(Bromomethyl)-3-cyclobutylidenecyclobutane that exhibit enhanced selectivity or improved pharmacokinetic profiles. Advances in biocatalysis and flow chemistry could also provide new avenues for synthesizing complex analogs efficiently. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this versatile intermediate.